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Welcome to the technical support center for the PerkinElmer WIZARD² 2470 Automatic

Gamma Counter. This resource is designed for researchers, scientists, and drug development

professionals to troubleshoot and improve counting efficiency in their experiments. Here you

will find answers to frequently asked questions, detailed troubleshooting guides, and

experimental protocols.

Frequently Asked Questions (FAQs)
Q1: Why are my sample counts (CPM) lower than expected?

A1: Low counts per minute (CPM) can be attributed to several factors, ranging from incorrect

instrument settings to issues with sample preparation. A systematic approach to

troubleshooting is recommended. Key areas to investigate include:

Background Radiation: Elevated or fluctuating background radiation can interfere with

sample counting.

Instrument Normalization: The instrument may require normalization for the specific

radionuclide being used.

Detector Efficiency: The efficiency of the detectors may have drifted or be compromised.

Sample Volume and Geometry: Inconsistencies in sample volume or the positioning of the

sample within the tube can affect counting efficiency.[1]
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Protocol Settings: Incorrect energy window settings for the radionuclide of interest in your

protocol will lead to inaccurate counting.

Q2: What is Instrument Performance Assessment (IPA) and how does it relate to counting

efficiency?

A2: The Instrument Performance Assessment (IPA) is a built-in quality control feature of the

WIZARD² 2470.[2][3] It automatically monitors nine key detector parameters to ensure the

instrument is performing optimally.[2][3] These parameters include background CPM, relative

and absolute detector efficiency, and detector resolution.[2][3] An out-of-range IPA report can

indicate a problem that is affecting your counting efficiency. Regularly reviewing IPA data is

crucial for maintaining data quality.

Q3: How often should I perform a background check?

A3: A background check should be performed daily before running samples.[1] This helps to

monitor for environmental contamination or instrument noise that could compromise your

results.[2] The background values should be logged and monitored over time to detect any

sudden or significant increases.[2]

Q4: What is normalization and why is it important?

A4: Normalization is a crucial procedure that corrects for variations in detector efficiency,

background radiation, and radionuclide-specific factors like spillover.[4][5] The WIZARD² 2470

uses an automatic normalization process with a dedicated normalization cassette for each

isotope.[3][4][5][6] This ensures that results are accurate and comparable across different

detectors and over time. Normalization should be performed for each radionuclide you intend to

use.

Troubleshooting Guides & Experimental Protocols
Low Counting Efficiency Troubleshooting
If you are experiencing lower than expected counts, follow this systematic troubleshooting

guide.
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Troubleshooting Low Counting Efficiency

Start: Low Counts Detected

1. Perform Background Check

Background within acceptable limits?

High Background: Decontaminate instrument and counting area. Re-run background check.

No

2. Verify Isotope Normalization

Yes

Is the isotope normalized?

Perform normalization for the specific isotope using the normalization cassette.

No

3. Review Instrument Performance Assessment (IPA)

Yes

Are all IPA parameters within range?

IPA out of range: Contact technical support for further diagnostics.

No

4. Review Counting Protocol Settings

Yes

Are energy windows and other settings correct for the isotope?

Correct protocol settings and re-count.

No

5. Examine Sample Preparation

Yes

Issue Resolved

Consistent sample volume and geometry?

Yes

Inconsistent samples: Prepare new samples with consistent volume and geometry.

No

Click to download full resolution via product page

Caption: A step-by-step workflow for diagnosing the cause of low counting efficiency.
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Experimental Protocol: Daily Background Check
Objective: To measure the background radiation levels and ensure they are within acceptable

limits.

Methodology:

Prepare a Blank Sample: Use a sample tube identical to those used in your experiments,

filled with a non-radioactive matrix (e.g., deionized water or the buffer used in your assay).

Create a Background Protocol: In the WIZARD² 2470 software, create a new protocol with

the following settings:

Radionuclide: Select the primary radionuclide you will be using for your experiments.

Counting Time: Set a longer counting time (e.g., 10-20 minutes) to get a statistically

significant background reading.

Replicates: 1.

Load the Blank Sample: Place the blank sample into a rack.

Run the Protocol: Load the rack into the instrument and start the background counting

protocol.

Record and Evaluate: Record the CPM value. Compare this value to the typical background

data for your laboratory and the manufacturer's specifications. A significant increase from the

established baseline may indicate contamination.

Experimental Protocol: Isotope Normalization
Objective: To calibrate the detectors for a specific radionuclide to ensure accurate and efficient

counting.

Methodology:

Obtain the Normalization Cassette: Use the PerkinElmer normalization cassette

corresponding to the radionuclide you wish to normalize.
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Access the Normalization Function: In the WIZARD² 2470 software, navigate to the

instrument settings or quality control section and select the "Normalization" option.

Follow On-Screen Instructions: The software will guide you through the process. This will

typically involve:

Selecting the radionuclide to be normalized from the library.[4][5]

Loading the normalization cassette into the instrument as prompted.

Automatic Normalization Process: The instrument will automatically measure the

normalization source in each detector and calculate the necessary correction factors for

efficiency, background, and spillover.[4][5]

Review Normalization Data: After the process is complete, review the normalization report.

The WIZARD² Result Viewer can be used to view and export normalization data.[7]

Data Presentation
The following table summarizes typical performance data for the WIZARD² 2470. Note that

your results may vary based on laboratory conditions.

Parameter Radionuclide Typical Value

Background ¹²⁵I < 50 CPM

⁵⁷Co < 90 CPM

Efficiency ¹²⁵I ~78%

¹²⁹I ~58%

⁵¹Cr ~6%

Data sourced from PerkinElmer specifications. Actual values may vary depending on local

conditions.
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The following diagram illustrates the relationship between key quality control procedures and

optimal instrument performance.

QC Procedures for Optimal Performance

Daily Quality Control

Background Check IPA Review

Periodic Quality Control

Isotope Normalization

Optimal Counting Efficiency & Data Integrity

Consistent Sample Preparation

Click to download full resolution via product page

Caption: The relationship between routine QC and achieving reliable experimental results.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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